2,4-Dimethyl-6-[4-(4-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 2,4-dimethyl-6-[4-(4-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C18H25N7/c1-14-13-17(21-15(2)20-14)24-9-11-25(12-10-24)18-19-6-5-16(22-18)23-7-3-4-8-23/h5-6,13H,3-4,7-12H2,1-2H3
• InChI Key: PUBMFCMDIATRGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)N2CCN(CC2)C3=NC=CC(=N3)N4CCCC4
• Molecular Formula: C18H25N7
• Molecular Weight: 339.4 g/mol

Description

The compound “2,4-Dimethyl-6-[4-(4-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]pyrimidine” is a complex organic molecule that contains several functional groups, including a pyrrolidine ring and a pyrimidine ring. Pyrrolidine is a five-membered ring with one nitrogen atom, and pyrimidine is a six-membered ring with two nitrogen atoms.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine and pyrimidine rings are commonly synthesized using various methods. Pyrrolidine rings can be constructed from different cyclic or acyclic precursors, and pyrimidine rings can be synthesized through reactions of certain precursors.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The pyrrolidine and pyrimidine rings contribute to the three-dimensional structure of the molecule.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many compounds containing pyrrolidine and pyrimidine rings have biological activity and are used in medicinal chemistry.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given the biological activity of many pyrrolidine and pyrimidine-containing compounds, it could be of interest in medicinal chemistry.